[1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol

• IUPAC Name: 2-(azepan-1-yl)-1-[3-[(4-fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H31FN2O2/c22-19-8-6-18(7-9-19)14-21(17-25)10-5-13-24(16-21)20(26)15-23-11-3-1-2-4-12-23/h6-9,25H,1-5,10-17H2
• InChI Key: VQGWMKBPDBXYNO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC(=O)N2CCCC(C2)(CC3=CC=C(C=C3)F)CO
• Molecular Formula: C21H31FN2O2
• Molecular Weight: 362.5 g/mol

Description

[1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol, also known as A-401, is a novel chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. A-401 is a small molecule that belongs to the class of compounds known as allosteric modulators, which can bind to specific protein targets and regulate their activity.

Mechanism of Action

[1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol acts as an allosteric modulator of the NMDA receptor, binding to a specific site on the receptor and increasing its activity. This leads to an increase in the release of neurotransmitters such as glutamate, which can enhance synaptic plasticity and improve cognitive function. [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol also acts as an inhibitor of the dopamine transporter, preventing the reuptake of dopamine and increasing its availability in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol are complex and depend on the specific protein targets it interacts with. In general, [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has been shown to enhance synaptic plasticity and improve cognitive function in animal models. It has also been shown to have anxiolytic and antidepressant-like effects, possibly through its modulation of the dopamine system.

Advantages and Limitations for Lab Experiments

One advantage of [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol is its specificity for certain protein targets, which allows for more targeted research and potential therapeutic applications. However, [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects. Additionally, the synthesis of [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol can be complex and time-consuming, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research on [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol. One area of interest is its potential use in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol may also have potential as a treatment for addiction, as its modulation of the dopamine system could help reduce drug cravings. Additionally, further research is needed to fully understand the safety and efficacy of [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol involves several steps, including the reaction of 1-azepanylacetic acid with 4-fluorobenzyl bromide to form the intermediate compound, followed by the reaction of the intermediate with piperidine and sodium borohydride to yield [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol. The purity of the final product can be achieved through recrystallization and purification by column chromatography.

Scientific Research Applications

[1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has been studied extensively in preclinical research for its potential use in the treatment of various neurological and psychiatric disorders. It has been shown to modulate the activity of several important proteins in the brain, including the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes, and the dopamine transporter, which is involved in regulating the levels of dopamine in the brain. [1-(1-azepanylacetyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has also been shown to have anxiolytic and antidepressant-like effects in animal models.